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molecular formula C10H24O2Si B8264113 1-(Tertbutyldimethylsilyloxy)-2-methylpropan-2-ol

1-(Tertbutyldimethylsilyloxy)-2-methylpropan-2-ol

Cat. No. B8264113
M. Wt: 204.38 g/mol
InChI Key: IDVMUAUNSVBVGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09321763B2

Procedure details

2-Methylpropane-1,2-diol (1.08 g, 12.0 mmol, 1.0 equiv) in DCM (40 mL) under argon was cooled to 0° C. TEA (2.50 mL, 18.0 mmol, 1.5 equiv), DMAP (75.0 mg, 0.600 mmol, 0.05 equiv), and TBSCl (2.00 g, 13.2 mmol, 1.1 equiv) were added sequentially, and the reaction was allowed to warm up to ambient temperature overnight. Complete conversion of reactant to product was confirmed by TLC eluted with EtOAc and visualized with KMnO4. The solvent was removed in vacuo, and the residue was partitioned between water and EtOAc. The aqueous layer was extracted with EtOAc 2×, and the combined organics were dried with Na2SO4, filtered, and concentrated to provide 1-(tertbutyldimethylsilyloxy)-2-methylpropan-2-ol (2.05 g, 84%) as a light brown oil that was used without further purification.
Name
2-Methylpropane-1,2-diol
Quantity
1.08 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
TEA
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Name
TBSCl
Quantity
2 g
Type
reactant
Reaction Step Two
Name
DMAP
Quantity
75 mg
Type
catalyst
Reaction Step Two
Name
1-(tertbutyldimethylsilyloxy)-2-methylpropan-2-ol
Yield
84%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([OH:6])([CH3:5])[CH2:3][OH:4].[CH3:7][C:8]([Si:11](Cl)([CH3:13])[CH3:12])([CH3:10])[CH3:9]>C(Cl)Cl.CN(C1C=CN=CC=1)C>[C:8]([Si:11]([CH3:13])([CH3:12])[O:4][CH2:3][C:2]([CH3:5])([OH:6])[CH3:1])([CH3:10])([CH3:9])[CH3:7]

Inputs

Step One
Name
2-Methylpropane-1,2-diol
Quantity
1.08 g
Type
reactant
Smiles
CC(CO)(C)O
Name
DCM
Quantity
40 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
[Compound]
Name
TEA
Quantity
2.5 mL
Type
reactant
Smiles
Name
TBSCl
Quantity
2 g
Type
reactant
Smiles
CC(C)(C)[Si](C)(C)Cl
Name
DMAP
Quantity
75 mg
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
eluted with EtOAc
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was partitioned between water and EtOAc
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with EtOAc 2×
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organics were dried with Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
1-(tertbutyldimethylsilyloxy)-2-methylpropan-2-ol
Type
product
Smiles
C(C)(C)(C)[Si](OCC(C)(O)C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.05 g
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 83.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.